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Introduction

SC75741 is a potent and specific inhibitor of the transcription factor Nuclear Factor-kappa B
(NF-kB).[1][2] It exerts its inhibitory effect by impairing the DNA binding of the p65 subunit of
NF-kB.[1][2] This mechanism effectively blocks the transcriptional activation of NF-kB target
genes, which are critically involved in inflammation, immune responses, cell survival, and viral
replication.[1][2][3] These application notes provide detailed protocols and guidelines for the
use of SC75741 in a variety of cell culture experiments.

Mechanism of Action

SC75741 specifically targets the p65 (RelA) subunit of the NF-kB complex. By interfering with
the ability of p65 to bind to its cognate DNA sequences in the promoter regions of target genes,
SC75741 prevents the transcription of a wide array of pro-inflammatory and pro-survival genes.
This targeted inhibition makes SC75741 a valuable tool for studying NF-kB signaling and for
investigating its role in various pathological conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15618891?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/23320394/
https://pubmed.ncbi.nlm.nih.gov/23320394/
https://immunomart.com/product/sc75741/
https://www.researchgate.net/publication/234140669_The_NF-B_inhibitor_SC75741_efficiently_blocks_influenza_virus_propagation_and_confers_a_high_barrier_for_development_of_viral_resistance
https://www.benchchem.com/product/b15618891/docs#sc75741-application-notes-and-protocols-for-cell-culture-experiments
https://www.benchchem.com/product/b15618891/docs#sc75741-application-notes-and-protocols-for-cell-culture-experiments
https://www.benchchem.com/product/b15618891/docs#sc75741-application-notes-and-protocols-for-cell-culture-experiments
https://www.benchchem.com/product/b15618891/docs#sc75741-application-notes-and-protocols-for-cell-culture-experiments
https://www.benchchem.com/product/b15618891?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618891?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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